Cas no 64808-28-2 (4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3-dimethyl-)

• Product Name: 4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3-dimethyl-
• CAS No: 64808-28-2
• MF: C₄H₇N₃S
• MW: 129.183478593826
• CID: 518524
• PubChem ID: 144087
• Update Time: 2025-04-19

4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,3-Triazole-4-thione,2,3-dihydro-2,3-dimethyl-
• 2,3-dimethyltriazole-4-thione

• Inchi： 1S/C4H7N3S/c1-6-4(8)3-5-7(6)2/h3H,1-2H3
• InChI Key： VUNVTLJGLXPICU-UHFFFAOYSA-N
• SMILES： S=C1C=NN(C)N1C

Computed Properties

• Exact Mass: 129.036
• Monoisotopic Mass: 129.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 142.9°Cat760mmHg
• Flash Point: 40.2°C
• Refractive Index: 1.636

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles